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Introduction

Triethylene glycol bis(2-ethylhexanoate) (TEG-EH), a high-boiling point, colorless, and
odorless liquid ester, serves as a versatile plasticizer in the formulation of adhesives and
sealants. Its primary function is to increase the flexibility, durability, and workability of the
polymer matrix, thereby enhancing the overall performance of the end product. This document
provides detailed application notes and experimental protocols for the utilization of TEG-EH in
adhesive and sealant formulations.

TEG-EH is particularly valued for imparting excellent low-temperature flexibility, low volatility,
and good durability to polymeric systems.[1][2][3] It acts as a viscosity modifier, adjusting the
flow properties of liquid and paste formulations.[2] These characteristics make it a suitable
component for a variety of adhesive and sealant bases, including acrylics, polyvinyl acetate
(PVA), and polyurethanes.[1]

Key Properties and Effects on Adhesives and
Sealants
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The incorporation of Triethylene glycol bis(2-ethylhexanoate) into adhesive and sealant
formulations can significantly modify their physical and mechanical properties. As a plasticizer,
it reduces the glass transition temperature (Tg) and elastic modulus of the polymer, leading to
increased elasticity and preventing cracking or delamination under stress.[1]

General Effects of Plasticizers like TEG-EH:

 Increased Flexibility and Elongation: By inserting themselves between polymer chains,
plasticizers reduce intermolecular forces, allowing for greater chain mobility and thus,
increased flexibility and elongation at break.

e Improved Low-Temperature Performance: The reduction in Tg prevents the adhesive or
sealant from becoming brittle and failing in cold environments.[1]

 Viscosity Modification: TEG-EH can lower the viscosity of 100% solids and hot-melt
adhesives, improving their processability. In emulsion systems, it can increase viscosity,
which can be beneficial for controlling application thickness.

+ Enhanced Peel Strength and Impact Resistance: The increased flexibility generally leads to
improved peel adhesion and impact resistance.

» Potential Reduction in Cohesive Strength: While improving flexibility, plasticizers can
sometimes reduce the cohesive strength (tensile strength and shear strength) of the
adhesive or sealant.

Data Presentation: Performance in Formulations

While specific quantitative data for Triethylene glycol bis(2-ethylhexanoate) in publicly
available literature is limited, the following tables provide illustrative data based on the known
effects of similar plasticizers in common adhesive and sealant formulations. This data is
intended to provide a general understanding of the expected performance changes.

Table 1: lllustrative Effect of a Glycol Ester Plasticizer on the Properties of a Generic Acrylic
Adhesive
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Unplasticized

Acrylic Adhesive +

Acrylic Adhesive +

Property . . 10% Glycol Ester 20% Glycol Ester
Acrylic Adhesive ] ]
Plasticizer Plasticizer
Viscosity (cP at 25°C)  ~50,000 ~35,000 ~20,000
Peel Adhesion (180°)
8.5 10.2 11.5
(N/25mm)
Shear Strength (hours
_ >72 ~ 48 ~24
to failure)
Elongation at Break
350 500 650
(%)
Glass Transition
5 -10 -25

Temperature (Tg) (°C)

Note: This data is representative and the actual performance will vary depending on the

specific acrylic polymer, substrate, and test conditions.

Table 2: lllustrative Effect of a Plasticizer on the Properties of a Polyurethane Sealant

Unplasticized

Polyurethane

Polyurethane

Property Polyurethane Sealant + 15% Sealant + 30%
Sealant Plasticizer Plasticizer
Hardness (Shore A) 45 35 25
Tensile Strength
25 18 1.2
(MPa)
Elongation at Break
400 600 800
(%)
Modulus at 100%
_ 0.8 0.5 0.3
Elongation (MPa)
Tack-Free Time
) 45 60 75
(minutes)
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Note: This data is representative and the actual performance will vary depending on the
specific polyurethane chemistry, curing conditions, and test methods.

Experimental Protocols

The following are detailed methodologies for key experiments to evaluate the performance of
adhesives and sealants containing Triethylene glycol bis(2-ethylhexanoate).

Formulation of a Plasticized Adhesive (lllustrative
Example)

This protocol describes the preparation of a model solvent-based acrylic adhesive with varying
concentrations of TEG-EH.

Materials:

e Acrylic Polymer Resin (e.g., solution of poly(n-butyl acrylate-co-acrylic acid))

Triethylene glycol bis(2-ethylhexanoate) (TEG-EH)

Solvent (e.g., Toluene or Ethyl Acetate)

Glass beakers

Magnetic stirrer and stir bars

Weighing balance

Procedure:

o Preparation of Stock Solution: Prepare a stock solution of the acrylic polymer resin in the
chosen solvent at a known concentration (e.g., 40% solids).

e Formulation:

o For a control (0% TEG-EH), take a known weight of the acrylic polymer stock solution.
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o For plasticized formulations, weigh the required amount of TEG-EH to achieve the desired
concentration (e.g., 5%, 10%, 15% by weight of the solid polymer content).

o Add the TEG-EH to the acrylic polymer stock solution.

e Mixing: Stir the mixture at room temperature using a magnetic stirrer until the TEG-EH is
completely dissolved and the solution is homogeneous. This may take several hours.

 Viscosity Adjustment: If necessary, add more solvent to adjust the viscosity for the intended
application method.

Measurement of Adhesive Properties

This test measures the force required to peel an adhesive film from a substrate at a 180-
degree angle.

Equipment:

o Tensile testing machine with a load cell

o Test panels (e.g., stainless steel, glass, or other specified substrate)
» Film applicator (for controlled thickness)

o Flexible backing material (e.g., Mylar film)

» Roller (for applying consistent pressure)

o Cutter for preparing test strips

Procedure:

e Sample Preparation:

o Apply a uniform film of the formulated adhesive onto the flexible backing material using a
film applicator to a specified dry thickness.

o Allow the solvent to evaporate completely in a controlled environment (e.g., a fume hood
followed by a vacuum oven at a mild temperature).
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o Apply the adhesive-coated backing to the test panel.

o Use a roller to apply consistent pressure to ensure intimate contact between the adhesive
and the substrate.

o Allow the bonded assembly to dwell for a specified period (e.g., 24 hours) under controlled
conditions (e.g., 23°C and 50% relative humidity).

o Cut the bonded assembly into test strips of a specified width (e.g., 25 mm).
e Testing:
o Clamp the free end of the test panel in the stationary grip of the tensile testing machine.

o Separate the free end of the flexible backing from the panel and clamp it in the moving
grip.

o The grips should be aligned so that the peel angle is 180 degrees.

o Set the crosshead speed to a specified rate (e.g., 150 mm/min).

o Start the test and record the force required to peel the backing from the panel.

e Data Analysis:

o Calculate the average peel force over a specified length of the peel.

o Report the peel adhesion in Newtons per 25 mm (N/25mm) or pounds per inch (pli).
This test measures the shear strength of an adhesive bond between two rigid substrates.
Equipment:

o Tensile testing machine
» Rigid substrates (e.g., steel or aluminum coupons)

o Adhesive applicator
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 Fixtures to hold the bonded specimens
o Clamps for holding the bond during cure
Procedure:

e Sample Preparation:

[e]

Clean the surfaces of the substrates to be bonded according to a specified procedure.

(¢]

Apply a controlled amount of the formulated adhesive to a defined area on one of the
substrates.

o

Join the two substrates, ensuring a specified overlap area (e.g., 12.5 mm x 25 mm).

[¢]

Use clamps to hold the assembly together with minimal pressure to ensure a consistent
bond line thickness.

o Allow the adhesive to cure for the specified time and at the specified temperature.
e Testing:

o Mount the bonded specimen in the grips of the tensile testing machine.

o Apply a tensile load at a constant crosshead speed (e.g., 1.3 mm/min) until the bond fails.
o Data Analysis:

o Record the maximum load at which the bond failed.

o Calculate the shear strength by dividing the maximum load by the bond area.

o Report the shear strength in megapascals (MPa) or pounds per square inch (psi).

Measurement of Sealant Properties

This test measures the indentation hardness of an elastomeric sealant.

Equipment:
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e Shore A durometer
o Sealant specimen of specified thickness (typically at least 6 mm)
Procedure:
e Sample Preparation:
o Prepare a cured sheet of the sealant formulation.
o Ensure the surface is flat and smooth.
o Testing:

Place the durometer on the surface of the sealant.

[¢]

[e]

Apply firm pressure to the presser foot until it is in full contact with the specimen.

o

Read the hardness value from the durometer dial within one second of firm contact.

[¢]

Take multiple readings at different locations and calculate the average.
This test measures the tensile strength and ultimate elongation of a cured sealant.
Equipment:
» Tensile testing machine with a suitable load cell and grips
» Die for cutting dumbbell-shaped specimens
Procedure:
e Sample Preparation:
o Cast a sheet of the sealant formulation and allow it to cure completely.

o Use a die to cut dumbbell-shaped specimens from the cured sheet.
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o Measure the initial gauge length and cross-sectional area of the narrow section of the
specimen.

e Testing:
o Mount the specimen in the grips of the tensile testing machine.

o Apply a tensile load at a constant crosshead speed (e.g., 500 mm/min) until the specimen
breaks.

o Data Analysis:

o

Record the maximum load reached during the test.

[¢]

Record the elongation of the specimen at the point of rupture.

Calculate the tensile strength by dividing the maximum load by the original cross-sectional

[¢]

area.

[e]

Calculate the ultimate elongation as a percentage of the original gauge length.

Visualizations
Experimental Workflow for Adhesive Performance
Evaluation
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Caption: Workflow for evaluating the performance of plasticized adhesives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b024735#use-of-triethylene-glycol-bis-2-
ethylhexanoate-in-adhesives-and-sealants]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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